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Compound of Interest

Compound Name: 2-Bromo-4-methyiphenol

Cat. No.: B149215

An In-depth Technical Guide to 2-Bromo-4-
methylphenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-4-methylphenol, a
halogenated phenolic compound with applications in various scientific and industrial fields. This
document details its chemical properties, synthesis protocols, and known biological activities,
offering valuable information for professionals in research, development, and drug discovery.

Core Chemical and Physical Properties

2-Bromo-4-methylphenol, also known as 2-bromo-p-cresol, is a substituted phenol with a
bromine atom at the ortho position and a methyl group at the para position relative to the
hydroxyl group. Its chemical structure lends it to a range of applications, from being an
antimicrobial agent to a precursor in the synthesis of more complex molecules.
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Property Value
CAS Number 6627-55-0
Molecular Formula CsHsBrO
Molecular Weight 187.03 g/mol
Clear colorless to pale yellow liquid or white to
Appearance . .
off-white crystalline powder
Solubility Slightly soluble in water

Synthesis of 2-Bromo-4-methylphenol

The primary method for synthesizing 2-Bromo-4-methylphenol is through the electrophilic
bromination of p-cresol (4-methylphenol). Various protocols exist, differing in the choice of
solvent, brominating agent, and reaction conditions. Below are summaries of common

experimental approaches.

Experimental Protocol 1: Bromination using Bromine in
a Chlorinated Solvent

This method involves the direct bromination of p-cresol using liquid bromine in a solvent such
as chloroform or methylene dichloride at low temperatures.

Materials:

p-Cresol

Chloroform (or methylene dichloride)

Bromine

Water

Procedure:

 In a four-necked flask, dissolve p-cresol (e.g., 2.00 moles) in chloroform (e.g., 2.51 moles).
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 In a separate funnel, prepare a solution of bromine (e.g., 2.30 moles) in chloroform (e.g.,
3.75 moles).

e Cool the p-cresol solution to -5 to 0°C with stirring.

e Slowly add the bromine solution dropwise to the p-cresol solution, maintaining the low
temperature. The addition may take several hours.

» After the addition is complete, continue the reaction for a set period.

o Wash the reaction mixture with water to remove hydrogen bromide. The organic layer can be
washed until neutral.

e The solvent is then removed by distillation, first at atmospheric pressure and then under
reduced pressure, to yield the crude product.

Further purification can be achieved by vacuum distillation.[1][2]

Experimental Protocol 2: Continuous Bromination in a
Tubular Reactor

For larger-scale synthesis, a continuous flow process can be employed to improve control over
reaction conditions and enhance safety.

Materials:
e p-Cresol
 Dichloroethane
e Bromine
Procedure:

e Prepare a solution of p-cresol in dichloroethane and a separate solution of bromine in
dichloroethane. Cool both solutions to between -20°C and -5°C.

e Using pumps, feed the two solutions at controlled rates into a tubular reactor.
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e The reaction mixture exits the reactor into a receiving flask. The temperature of the reaction
can be monitored and controlled.

e The hydrogen bromide gas generated is typically absorbed in water.

o After the reaction, the product mixture is worked up, which may include washing and solvent
removal, followed by purification.[3]

Biological Activities and Mechanisms of Action

2-Bromo-4-methylphenol is recognized for its antimicrobial properties and has been
investigated for its potential antioxidant and anti-inflammatory effects.

Antimicrobial Activity

2-Bromo-4-methylphenol is utilized as an antiseptic and preservative in various products,
including personal care items.[4] Its mechanism of action against microorganisms is primarily
attributed to the disruption of cell membranes.[4] This leads to the loss of cellular integrity and
ultimately, cell death.[4]

2-Bromo-4-methylphenol
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Caption: Antimicrobial mechanism of 2-Bromo-4-methylphenol.

Potential Antioxidant and Anti-inflammatory Signaling
Pathways

While direct studies on the specific signaling pathways modulated by 2-Bromo-4-
methylphenol are limited, its structural similarity to other phenolic antioxidants, such as
butylated hydroxytoluene (BHT), suggests potential mechanisms of action.
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Proposed Antioxidant Mechanism: Phenolic compounds are known to act as free radical
scavengers. The hydroxyl group on the phenol ring can donate a hydrogen atom to a free
radical, thereby neutralizing it and terminating the radical chain reaction. The resulting phenoxy
radical is stabilized by resonance.

Proposed Antioxidant Action

2-Bromo-4-methylphenol Neutralized Molecule (RH)

Click to download full resolution via product page
Caption: Proposed free radical scavenging mechanism of 2-Bromo-4-methylphenol.

Proposed Anti-inflammatory Pathway: Many phenolic compounds exhibit anti-inflammatory
properties by inhibiting key signaling pathways, such as the NF-kB (nuclear factor kappa-light-
chain-enhancer of activated B cells) pathway. NF-kB is a crucial transcription factor that
regulates the expression of pro-inflammatory genes. It is hypothesized that 2-Bromo-4-
methylphenol, like other related compounds, may interfere with this pathway, leading to a
reduction in the inflammatory response.
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Proposed Inhibition of NF-kB Pathway
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Caption: Proposed anti-inflammatory mechanism via NF-kB inhibition.

Applications in Drug Development and Research

The chemical structure of 2-Bromo-4-methylphenol makes it a valuable intermediate in
organic synthesis. The presence of the bromine atom allows for further functionalization
through various cross-coupling reactions, enabling the construction of more complex molecules
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with potential therapeutic applications. Its established antimicrobial properties also make it a
compound of interest for the development of new antiseptic and preservative agents.

Safety and Handling

2-Bromo-4-methylphenol is considered to be a hazardous substance. It can cause skin and
eye irritation and may cause respiratory irritation. Appropriate personal protective equipment,
including gloves, safety glasses, and a lab coat, should be worn when handling this compound.
All work should be conducted in a well-ventilated fume hood.

Disclaimer: The information on signaling pathways is based on the known activities of
structurally related compounds and should be considered proposed mechanisms for 2-Bromo-
4-methylphenol pending direct experimental verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b149215?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

